Cas no 887567-81-9 (3,4-Dichloro-6-fluoro-(1H)indazole)

3,4-Dichloro-6-fluoro-(1H)indazole structure
887567-81-9 structure
Product Name:3,4-Dichloro-6-fluoro-(1H)indazole
CAS No:887567-81-9
MF:C7H3Cl2FN2
MW:205.01652264595
CID:3152740
PubChem ID:24728428
Update Time:2025-04-21

3,4-Dichloro-6-fluoro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-6-fluoro-(1H)indazole
    • 3,4-Dichloro-6-fluoro-1H-indazole
    • 887567-81-9
    • 3,4-dichloro-6-fluoro-2H-indazole
    • DTXSID801300403
    • Inchi: 1S/C7H3Cl2FN2/c8-4-1-3(10)2-5-6(4)7(9)12-11-5/h1-2H,(H,11,12)
    • InChI Key: FITKKIUJAMSLFP-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=CC(=CC2=NN1)F)Cl

Computed Properties

  • Exact Mass: 203.9657317Da
  • Monoisotopic Mass: 203.9657317Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7Ų
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.